Cas no 1803897-16-6 (5-Amino-4-bromomethyl-1H-benzimidazole)

• Product Name: 5-Amino-4-bromomethyl-1H-benzimidazole
• CAS No: 1803897-16-6
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 4826040
• Update Time: 2025-07-18

5-Amino-4-bromomethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromomethyl-1H-benzimidazole

• Inchi： 1S/C8H8BrN3/c9-3-5-6(10)1-2-7-8(5)12-4-11-7/h1-2,4H,3,10H2,(H,11,12)
• InChI Key： LANMWZSDRKCXAW-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC2=C1N=CN2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7

Additional information on 5-Amino-4-bromomethyl-1H-benzimidazole

Introduction to 5-Amino-4-bromomethyl-1H-benzimidazole (CAS No. 1803897-16-6)

5-Amino-4-bromomethyl-1H-benzimidazole (CAS No. 1803897-16-6) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the benzimidazole class, a family of molecules known for their broad spectrum of pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The presence of both amino and bromomethyl functional groups in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The benzimidazole core is a privileged scaffold in medicinal chemistry, with numerous derivatives having been investigated for their therapeutic potential. The 5-amino-4-bromomethyl substitution pattern provides unique opportunities for further functionalization, enabling the development of novel compounds with tailored biological activities. This compound has been extensively studied in recent years, particularly for its role in the synthesis of inhibitors targeting various disease pathways.

In the realm of drug discovery, 5-amino-4-bromomethyl-1H-benzimidazole has been utilized as a key building block in the design of small-molecule inhibitors. Its bromomethyl group allows for easy introduction of other functionalities via nucleophilic addition reactions, while the amino group can participate in further modifications such as urea or amide bond formation. These characteristics make it an attractive candidate for generating libraries of compounds for high-throughput screening (HTS) campaigns.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular docking studies have demonstrated that derivatives of 5-amino-4-bromomethyl-1H-benzimidazole can interact with a variety of biological targets, including enzymes and receptors involved in cancer progression and inflammation. For instance, studies have shown that certain benzimidazole derivatives exhibit inhibitory activity against kinases, which are critical enzymes in signal transduction pathways implicated in various diseases.

The synthesis of 5-amino-4-bromomethyl-1H-benzimidazole typically involves multi-step organic reactions starting from commercially available precursors. The bromination step at the 4-position is particularly well-studied, with various electrophilic brominating agents being employed to achieve high yields and selectivity. The subsequent introduction of the amino group at the 5-position can be accomplished through reductive amination or direct amine coupling reactions.

One notable application of this compound is in the development of anticancer agents. Benzimidazole derivatives have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. By modifying the substituents on the benzimidazole ring, researchers have been able to fine-tune the binding affinity and selectivity of these compounds toward their target enzymes. The 5-amino-4-bromomethyl moiety serves as a versatile handle for further derivatization, allowing chemists to explore different pharmacophoric combinations.

Another area where 5-amino-4-bromomethyl-1H-benzimidazole has found utility is in the design of antimicrobial agents. Given the rise of antibiotic-resistant pathogens, there is a continuous need for novel antimicrobial compounds. Benzimidazole derivatives have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The ability to modify the core structure while retaining biological activity has led to several promising candidates entering clinical trials.

The chemical properties of 5-amino-4-bromomethyl-1H-benzimidazole also make it a valuable tool in material science applications. For example, its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. The interaction between benzimidazole derivatives and transition metals can lead to unique electronic properties that are useful in developing new materials with enhanced functionality.

In conclusion, 5-amino-4-bromomethyl-1H-benzimidazole (CAS No. 1803897-16-6) is a multifaceted compound with significant potential across multiple domains of chemical research. Its structural features enable diverse modifications, making it an indispensable intermediate in drug discovery programs targeting various diseases. As computational methods continue to advance, the design and optimization of new derivatives based on this scaffold will likely yield even more innovative therapeutic agents.